Cas no 90048-08-1 ((6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one)

• Product Name: (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 90048-08-1
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 882899
• PubChem ID: 135478852
• Update Time: 2025-05-30

(6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
• 2-Chlor-6-hydroxy-benzaldehyd-oxim
• 2-chloro-6-hydroxy-benzaldehyde-oxime
• 6-chloro-2-hydroxy-benzaldehyde oxime
• 6-Chlor-salicylaldehyd-oxim
• EN300-20169954
• DTXSID40419132
• NSC122434
• 90048-08-1
• NSC-122434
• 3-chloro-2-[(hydroxyimino)methyl]phenol

• Inchi： 1S/C7H6ClNO2/c8-6-2-1-3-7(10)5(6)4-9-11/h1-4,10-11H/b9-4+
• InChI Key： GATJXNPYNIALRF-RUDMXATFSA-N
• SMILES： ClC1=CC=CC(=C1/C=N/O)O

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.43
• Boiling Point: 265.4°C at 760 mmHg
• Flash Point: 114.3°C
• Refractive Index: 1.616
• PSA: 52.82000
• LogP: 1.85370

Additional information on (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one

Chemical Profile of (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one (CAS No. 90048-08-1)

(6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 90048-08-1, possesses a cyclohexadienone core appended with a chloro and a hydroxyaminomethylidene functional group. Its distinct chemical architecture makes it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The structural features of this compound contribute to its reactivity and potential utility in medicinal chemistry. The presence of the chloro substituent at the 5-position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in cross-coupling reactions, which are fundamental in constructing complex molecular frameworks. Additionally, the hydroxyaminomethylidene moiety introduces both hydroxyl and amino functionalities, providing multiple sites for further derivatization and modification.

In recent years, there has been growing interest in cyclohexadienone derivatives due to their diverse biological activities. These compounds have been explored for their potential roles as antioxidants, anti-inflammatory agents, and even as precursors to more complex pharmacophores. The specific arrangement of functional groups in (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one suggests that it may exhibit similar properties, making it a subject of extensive research.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of a reactive chloro group and an accessible hydroxyaminomethylidene moiety allows for the facile introduction of additional functional groups through various synthetic pathways. This flexibility is crucial for designing molecules with tailored biological activities. For instance, researchers have utilized similar scaffolds to develop inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes.

The synthesis of (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include cyclization reactions to form the cyclohexadienone core, followed by functional group interconversions to introduce the chloro and hydroxylamine substituents. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting binding interactions between this molecule and biological targets such as kinases and transcription factors. These predictions are often validated through experimental assays, where the compound's ability to modulate target activity is assessed. Preliminary results suggest that derivatives of this scaffold may exhibit inhibitory effects on certain therapeutic targets, warranting further investigation.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The conjugated system present in its structure makes it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune electronic properties through functional group modifications offers a pathway to developing novel materials with enhanced performance characteristics.

The environmental impact of synthesizing and utilizing this compound is also an area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to enhance the biodegradability of derivatives derived from this scaffold, ensuring that they do not pose long-term environmental risks.

The future directions for research on (6E)-5-chloro-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one are multifaceted. Continued exploration of its pharmacological properties will be essential to uncover new therapeutic applications or refine existing ones. Furthermore, advancements in synthetic methodologies will enable the creation of more diverse derivatives with tailored functionalities. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible benefits for human health.